![molecular formula C14H10F2O3 B6402367 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% CAS No. 1262007-47-5](/img/structure/B6402367.png)
5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95%
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Overview
Description
5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid (FFMBA) is an organic compound with a wide range of applications in laboratory research. It is a white powder that is soluble in organic solvents and has a melting point of 140-143°C. FFMBA is used in a variety of scientific research applications, including biochemical and physiological studies, as well as in synthetic and analytical chemistry.
Scientific Research Applications
5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including heterocyclic compounds, peptides, and polymers. It has also been used in the synthesis of pharmaceuticals and as a fluorescent label for biochemical and physiological studies. Additionally, 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% has been used as a catalyst in organic reactions and as a reagent in analytical chemistry.
Mechanism of Action
The mechanism of action of 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% is not well understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 has been associated with anti-inflammatory and anti-proliferative effects.
Biochemical and Physiological Effects
5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and anti-proliferative effects in vitro. In addition, it has been shown to inhibit the production of certain cytokines, such as tumor necrosis factor-α (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). These effects may be due to the inhibition of COX-2, as mentioned above.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% in laboratory experiments is its availability and relative low cost. Additionally, 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% is soluble in organic solvents and has a melting point of 140-143°C, which makes it easy to handle and use in experiments. However, there are some limitations to using 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% in laboratory experiments. For example, it is not very stable and may decompose over time. Additionally, the mechanism of action of 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are a number of potential future directions for the use of 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% in scientific research. For example, further research could be conducted to better understand the mechanism of action of 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% and its effects on various biochemical and physiological processes. Additionally, 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% could be used in the synthesis of new compounds, such as pharmaceuticals, or as a fluorescent label for biochemical and physiological studies. Finally, 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% could be used in the development of new analytical techniques and methods.
Synthesis Methods
5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% can be synthesized by a two-step process. The first step involves the reaction of 2-fluoro-3-methoxyphenylmagnesium bromide with 5-fluorobenzoic acid in the presence of a base such as potassium carbonate. The second step involves the reaction of the product from the first step with an acid such as sulfuric acid, which yields 5-Fluoro-3-(2-fluoro-3-methoxyphenyl)benzoic acid, 95% as a white powder.
properties
IUPAC Name |
3-fluoro-5-(2-fluoro-3-methoxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O3/c1-19-12-4-2-3-11(13(12)16)8-5-9(14(17)18)7-10(15)6-8/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYVNWJFPAIYXEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)C2=CC(=CC(=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30690079 |
Source
|
Record name | 2',5-Difluoro-3'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30690079 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262007-47-5 |
Source
|
Record name | 2',5-Difluoro-3'-methoxy[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30690079 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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